Cas no 27567-76-6 (Cycloundecane-1,4-dione)

• Product name: Cycloundecane-1,4-dione
• CAS No: 27567-76-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 2662243

Cycloundecane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• cycloundecane-1,4-dione
• 1,4-Cycloundecanedione
• 1,4-Cycloundecandion
• Cycloundecane-1,4-dione

• Inchi： 1S/C11H18O2/c12-10-6-4-2-1-3-5-7-11(13)9-8-10/h1-9H2
• InChI Key： QDEUSKVYKASGCW-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 34.1
• XLogP3: 1.7